Cas no 99541-22-7 (CID 13502672)

• Product Name: CID 13502672
• CAS No: 99541-22-7
• MF: C₃₃H₃₄O₉
• MW: 574.617670536041
• CID: 2160981
• Update Time: 2025-10-29

CID 13502672 Chemical and Physical Properties

Names and Identifiers

• 1,6:2,3-Dianhydro-4-o-(2,3-di-o-benzyl-4,6-o-benzylidene-β-d-glucopyranosyl)-β-d-mannopyranose
• CID 13502672
• 1,6:2,3-Dianhydro-4-O-(2,3-di-O-benzyl-4,6-O-benzylidene-b-D-glucopyranosyl)-b-D-mannopyranose
• 1,6:2,3-Dianhydro-4-O-(2,3-di-O-benzyl-4,6-O-benzylidene-beta-D-glucopyranosyl)-beta-D-mannopyranose

• Inchi： 1S/C33H34O9/c1-4-10-20(11-5-1)16-34-27-25-23(18-36-31(41-25)22-14-8-3-9-15-22)39-33(29(27)35-17-21-12-6-2-7-13-21)42-26-24-19-37-32(38-24)30-28(26)40-30/h1-15,23-33H,16-19H2
• InChI Key： SSTGUJLILULBIW-UHFFFAOYSA-N
• SMILES： O1C2C3OCC(C(C12)OC1C(C(C2C(COC(C4C=CC=CC=4)O2)O1)OCC1C=CC=CC=1)OCC1C=CC=CC=1)O3

Computed Properties

• Exact Mass: 574.22028266 g/mol
• Monoisotopic Mass: 574.22028266 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 42
• Rotatable Bond Count: 9
• Complexity: 872
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 11
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 574.6
• XLogP3: 3.2
• Topological Polar Surface Area: 86.4

Experimental Properties

• Density: 1.36±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (8.6E-3 g/L) (25 ºC),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Disaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Disaccharides

Additional information on CID 13502672

Introduction to Compound with CAS No. 99541-22-7 and Product Name CID 13502672

The compound with the CAS number 99541-22-7 and the product name CID 13502672 represents a significant area of interest in the field of chemical and biomedical research. This compound has garnered attention due to its unique structural properties and potential applications in various therapeutic areas. Understanding its chemical characteristics, biological activities, and the latest research findings is essential for appreciating its significance in modern pharmaceutical development.

Chemically, the compound with CAS no. 99541-22-7 belongs to a class of molecules that exhibit intriguing interactions with biological targets. Its molecular structure, characterized by specific functional groups, contributes to its ability to modulate biological pathways. The precise arrangement of atoms and the presence of certain heterocyclic rings make it a promising candidate for further investigation.

In recent years, there has been a growing interest in exploring the pharmacological potential of this compound. Researchers have been particularly fascinated by its ability to interact with enzymes and receptors involved in critical metabolic processes. Preliminary studies suggest that it may have therapeutic implications in conditions such as inflammation, neurodegeneration, and metabolic disorders.

The product name CID 13502672 is often used in databases and scientific literature to refer to this compound. This identifier helps researchers streamline their searches and ensures consistency across different studies. The use of such standardized identifiers is crucial for maintaining accuracy and facilitating collaboration in scientific research.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. Its unique chemical properties make it an attractive candidate for further optimization through structure-activity relationship (SAR) studies. By modifying specific parts of its molecular structure, researchers aim to enhance its potency, selectivity, and pharmacokinetic profiles.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like CAS no. 99541-22-7. High-throughput virtual screening (HTVS) techniques allow researchers to rapidly evaluate thousands of molecules for their potential biological activity. This approach has significantly accelerated the drug discovery process and has led to the identification of several promising candidates for further investigation.

The biological activity of this compound has been studied in various cellular and animal models. Initial experiments have shown that it can modulate key signaling pathways involved in inflammation and cell survival. These findings are particularly intriguing given the high unmet medical needs associated with these conditions.

In addition to its therapeutic potential, this compound has also been explored for its role in biochemical research. Its interaction with biological targets provides valuable insights into the mechanisms underlying various diseases. This information can be leveraged to develop new diagnostic tools and therapeutic strategies.

The synthesis of CAS no. 99541-22-7 has been optimized to ensure high yield and purity. Advanced synthetic methodologies have been employed to construct its complex molecular framework efficiently. These synthetic strategies not only facilitate laboratory-scale production but also lay the groundwork for large-scale manufacturing if future clinical development occurs.

The safety profile of this compound is another critical aspect that has been thoroughly evaluated. Preclinical studies have assessed its toxicity, solubility, and metabolic stability under various conditions. These data are essential for determining appropriate dosing regimens and minimizing potential side effects if it moves into clinical trials.

The integration of machine learning and artificial intelligence (AI) has further enhanced the understanding of this compound's properties. AI-driven platforms can predict biological activity, optimize synthetic routes, and identify potential drug candidates more efficiently than traditional methods alone.

Future research directions include exploring the compound's efficacy in larger animal models and eventually human clinical trials. Collaborative efforts between academic institutions, biotechnology companies, and pharmaceutical firms are likely to play a crucial role in advancing this research from bench to bedside.

In conclusion, the compound with CAS no. 99541-22-7 and product name CID 13502672 represents a promising area of investigation with significant potential in therapeutic applications. Its unique chemical properties, coupled with recent advancements in computational chemistry and AI-driven drug discovery platforms, make it an exciting candidate for further exploration.